Cas no 62626-30-6 (1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl-)

• Product Name: 1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl-
• CAS No: 62626-30-6
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 437488
• PubChem ID: 12317361
• Update Time: 2025-04-19

1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5(4H)-one, 3-butyl-4-methyl-
• 3-butyl-4-methyl-1,2,4-oxadiazol-5-one
• 62626-30-6
• DTXSID70487864

• Inchi： 1S/C7H12N2O2/c1-3-4-5-6-8-11-7(10)9(6)2/h3-5H2,1-2H3
• InChI Key： BBSCVKDCCXEZNY-UHFFFAOYSA-N
• SMILES： O1C(N(C)C(CCCC)=N1)=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9